molecular formula C20H19N3O3 B11388463 1-(4-ethoxyphenyl)-N-(2-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide

1-(4-ethoxyphenyl)-N-(2-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide

Cat. No.: B11388463
M. Wt: 349.4 g/mol
InChI Key: AESJKDXQBQMSNG-UHFFFAOYSA-N
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Description

1-(4-ethoxyphenyl)-N-(2-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide is a complex organic compound with potential applications in various scientific fields. This compound is characterized by its unique structure, which includes an ethoxyphenyl group, a methylphenyl group, and a dihydropyridazine core. The presence of these functional groups contributes to its diverse chemical reactivity and potential utility in research and industry.

Preparation Methods

The synthesis of 1-(4-ethoxyphenyl)-N-(2-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide typically involves multi-step organic reactions. The synthetic route may include the following steps:

    Formation of the dihydropyridazine core: This can be achieved through the cyclization of appropriate precursors under controlled conditions.

    Introduction of the ethoxyphenyl group: This step may involve the use of ethoxybenzene derivatives in a substitution reaction.

    Attachment of the methylphenyl group: This can be accomplished through a coupling reaction using suitable reagents and catalysts.

Industrial production methods for this compound would likely involve optimization of these synthetic routes to ensure high yield and purity, as well as scalability for large-scale production.

Chemical Reactions Analysis

1-(4-ethoxyphenyl)-N-(2-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide can undergo various types of chemical reactions, including:

    Oxidation: The compound may be oxidized using strong oxidizing agents, leading to the formation of corresponding oxidized products.

    Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

    Hydrolysis: The compound can undergo hydrolysis under acidic or basic conditions, leading to the breakdown of the amide bond.

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various acids and bases. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

    Chemistry: The compound can be used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

    Biology: The compound may have biological activity, making it a candidate for drug discovery and development. Its interactions with biological targets can be studied to understand its potential therapeutic effects.

    Medicine: If the compound exhibits pharmacological activity, it could be developed into a drug for treating specific medical conditions. Preclinical studies would be necessary to evaluate its efficacy and safety.

    Industry: The compound’s chemical properties may make it useful in various industrial applications, such as the production of specialty chemicals or materials.

Mechanism of Action

The mechanism of action of 1-(4-ethoxyphenyl)-N-(2-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide would depend on its specific interactions with molecular targets. Potential mechanisms include:

    Binding to enzymes or receptors: The compound may interact with specific enzymes or receptors, modulating their activity and leading to biological effects.

    Inhibition of specific pathways: The compound could inhibit key pathways involved in disease processes, providing therapeutic benefits.

    Modulation of cellular processes: The compound may affect cellular processes such as signal transduction, gene expression, or protein synthesis.

Comparison with Similar Compounds

1-(4-ethoxyphenyl)-N-(2-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include:

    1-(4-methoxyphenyl)-N-(2-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide: This compound has a methoxy group instead of an ethoxy group, which may affect its chemical reactivity and biological activity.

    1-(4-ethoxyphenyl)-N-(2-chlorophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide: The presence of a chlorophenyl group instead of a methylphenyl group could lead to different chemical and biological properties.

    1-(4-ethoxyphenyl)-N-(2-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylic acid: The carboxylic acid derivative may have different solubility and reactivity compared to the carboxamide.

Properties

Molecular Formula

C20H19N3O3

Molecular Weight

349.4 g/mol

IUPAC Name

1-(4-ethoxyphenyl)-N-(2-methylphenyl)-4-oxopyridazine-3-carboxamide

InChI

InChI=1S/C20H19N3O3/c1-3-26-16-10-8-15(9-11-16)23-13-12-18(24)19(22-23)20(25)21-17-7-5-4-6-14(17)2/h4-13H,3H2,1-2H3,(H,21,25)

InChI Key

AESJKDXQBQMSNG-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC=C(C=C1)N2C=CC(=O)C(=N2)C(=O)NC3=CC=CC=C3C

Origin of Product

United States

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